Cas no 110066-41-6 (Methyl, aminocyanophenyl-)
Methyl, aminocyanophenyl- structure
Product Name:Methyl, aminocyanophenyl-
CAS No:110066-41-6
MF:C8H8N2
MW:132.162521362305
CID:1190954
PubChem ID:40838
Update Time:2025-04-20
Methyl, aminocyanophenyl- Chemical and Physical Properties
Names and Identifiers
-
- Methyl, aminocyanophenyl-
- 2-AMINO-2-PHENYLACETONITRILE
- Aminocyanophenylmethyl
- N11950
- AKOS005265257
- Alpha-aminophenylacetonitrile
- benzylamine, alpha-cyano-
- Amino-phenyl Acetonitrile
- SCHEMBL543792
- 2-phenylglycinonitrile
- AMY39193
- CS-0375675
- A858338
- NSC-118098
- Q27146931
- A810876
- 2-amino-2-phenyl-acetonitrile
- Amino(phenyl)acetonitrile
- 110066-41-6
- 2-azanyl-2-phenyl-ethanenitrile
- EN300-34092
- DTXSID70871426
- Amino(phenyl)acetonitrile #
- 16750-42-8
- NSC118098
- aminophenylacetonitrile
- 2-amino-2-phenyl acetonitrile
- CHEBI:77398
-
- Inchi: 1S/C8H8N2/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8H,10H2
- InChI Key: JTIHSSVKTWPPHI-UHFFFAOYSA-N
- SMILES: NC(C#N)C1C=CC=CC=1
Computed Properties
- Exact Mass: 132.068748264g/mol
- Monoisotopic Mass: 132.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 49.8Ų
Methyl, aminocyanophenyl- Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
110066-41-6 (Methyl, aminocyanophenyl-) Related Products
- 16750-42-8(2-Amino-2-phenylacetonitrile)
- 53941-45-0(2-amino-2-phenylacetonitrile hydrochloride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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